Cas no 1611-38-7 (4-(4-Fluorophenyl)-3-buten-2-one)
1611-38-7 structure
Product Name:4-(4-Fluorophenyl)-3-buten-2-one
CAS No:1611-38-7
MF:C10H9FO
MW:164.176266431808
CID:117873
PubChem ID:5702888
Update Time:2025-04-18
4-(4-Fluorophenyl)-3-buten-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Fluorophenyl)but-1-en-3-one
- 3-Buten-2-one,4-(4-fluorophenyl)-
- 4-(4-Fluorophenyl)-3-buten-2-one
- 4-fluorobenzylideneacetone
- 1-(4-Fluorophenyl)but-1-en-3-one 97%
- MFCD00205144
- AKOS005069663
- 1D-016
- 1611-38-7
- 3-Buten-2-one, 4-(4-fluorophenyl)-
- A810231
- SCHEMBL1404995
- DTXSID90876251
- (E)-4-(4-fluorophenyl)but-3-en-2-one
- J-501971
- IXOKEPVAYTWJGM-NSCUHMNNSA-N
- Z1201619760
- CHEMBL72445
- 1-(4-fluorophenyl)but-1-en-3-one, AldrichCPR
- (3E)-4-(4-fluorophenyl)but-3-en-2-one
- 4-(4-fluorophenyl)but-3-en-2-one
-
- Inchi: 1S/C10H9FO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h2-7H,1H3/b3-2+
- InChI Key: IXOKEPVAYTWJGM-NSCUHMNNSA-N
- SMILES: FC1C=CC(/C=C/C(C)=O)=CC=1
Computed Properties
- Exact Mass: 164.06400
- Monoisotopic Mass: 164.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 1.107
- Boiling Point: 110-112°C 1mm
- Flash Point: 104.4°C
- Refractive Index: 1.544
- PSA: 17.07000
- LogP: 2.42790
4-(4-Fluorophenyl)-3-buten-2-one Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38-22
- Safety Instruction: S26
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- HazardClass:IRRITANT
4-(4-Fluorophenyl)-3-buten-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112108-5g |
4-(4-Fluorophenyl)but-3-en-2-one |
1611-38-7 | 95% | 5g |
400.00 USD | 2021-06-17 | |
| TRC | B435233-50mg |
4-(4-Fluorophenyl)-3-buten-2-one |
1611-38-7 | 50mg |
$ 50.00 | 2022-04-02 | ||
| TRC | B435233-100mg |
4-(4-Fluorophenyl)-3-buten-2-one |
1611-38-7 | 100mg |
$ 65.00 | 2022-04-02 | ||
| TRC | B435233-500mg |
4-(4-Fluorophenyl)-3-buten-2-one |
1611-38-7 | 500mg |
$ 185.00 | 2022-04-02 | ||
| Apollo Scientific | PC4150-1g |
1-(4-Fluorophenyl)but-1-en-3-one |
1611-38-7 | 97% | 1g |
£150.00 | 2025-02-21 | |
| Fluorochem | 006330-1g |
1-(4-Fluorophenyl)but-1-en-3-one |
1611-38-7 | 97% | 1g |
£117.00 | 2022-02-28 | |
| Fluorochem | 006330-5g |
1-(4-Fluorophenyl)but-1-en-3-one |
1611-38-7 | 97% | 5g |
£267.00 | 2022-02-28 | |
| Fluorochem | 006330-25g |
1-(4-Fluorophenyl)but-1-en-3-one |
1611-38-7 | 97% | 25g |
£594.00 | 2022-02-28 | |
| A2B Chem LLC | AA82954-1mg |
3-Buten-2-one, 4-(4-fluorophenyl)- |
1611-38-7 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AA82954-5mg |
3-Buten-2-one, 4-(4-fluorophenyl)- |
1611-38-7 | >95% | 5mg |
$214.00 | 2024-04-20 |
4-(4-Fluorophenyl)-3-buten-2-one Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
1611-38-7 (4-(4-Fluorophenyl)-3-buten-2-one) Related Products
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- 53369-00-9((1E,4E)-1,5-bis(4-fluorophenyl)penta-1,4-dien-3-one)
- 921206-14-6(1-Penten-3-one, 1-(4-fluorophenyl)-, (1E)-)
- 65300-29-0(3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)-)
- 2143-80-8(4-(2-fluorophenyl)but-3-en-2-one)
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- 105507-91-3(1-(4-fluorophenyl)-4-methylpent-1-en-3-one)
- 148775-25-1(4-(2-fluorophenyl)but-3-en-2-one)
- 916427-65-1(1,4-PENTADIEN-3-ONE, 1,5-BIS(3-FLUOROPHENYL)-)
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